2-(4-ethylpiperazin-1-yl)-4-fluoro-1,3-benzothiazole hydrochloride

• IUPAC Name: 2-(4-ethylpiperazin-1-yl)-4-fluoro-1,3-benzothiazole;hydrochloride
• InChI: InChI=1S/C13H16FN3S.ClH/c1-2-16-6-8-17(9-7-16)13-15-12-10(14)4-3-5-11(12)18-13;/h3-5H,2,6-9H2,1H3;1H
• InChI Key: XGADIRLDSITOEZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC3=C(C=CC=C3S2)F.Cl
• Molecular Formula: C13H17ClFN3S
• Molecular Weight: 301.81 g/mol
• CAS No.: 1215314-73-0

Description

The compound “2-(4-ethylpiperazin-1-yl)-4-fluoro-1,3-benzothiazole hydrochloride” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals due to its ability to increase solubility and bioavailability. The benzothiazole group is a heterocyclic aromatic compound, which is also found in various pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(4-ethylpiperazin-1-yl)-4-fluoro-1,3-benzothiazole hydrochloride is not yet fully understood. However, it is believed that this compound binds to proteins and enzymes through hydrogen bonding and hydrophobic interactions. This compound is also thought to interact with proteins and enzymes through electrostatic interactions, as well as through the formation of covalent bonds. Furthermore, this compound is believed to interact with DNA through base-pairing interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it is known that this compound is capable of modulating the activity of proteins and enzymes, as well as altering the structure and function of proteins and enzymes. This compound has also been shown to have an effect on the expression of genes, as well as on the regulation of gene expression. Furthermore, this compound has been shown to have an effect on the metabolism of cells, as well as on the transport of molecules across cellular membranes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-ethylpiperazin-1-yl)-4-fluoro-1,3-benzothiazole hydrochloride in lab experiments include its low cost and ease of synthesis, as well as its wide range of applications in scientific research. Furthermore, this compound is a highly stable compound, making it ideal for use in long-term experiments. However, there are some limitations to using this compound in lab experiments. For example, this compound is not water soluble, which can limit its use in certain experiments. Additionally, this compound is not fluorescent, which can limit its use in imaging experiments.

Future Directions

The potential future directions for 2-(4-ethylpiperazin-1-yl)-4-fluoro-1,3-benzothiazole hydrochloride are numerous. This compound could be used in the development of novel therapeutic agents, as well as in the development of new imaging techniques. Additionally, this compound could be used in the study of protein-protein interactions, as well as in the study of enzyme kinetics. Furthermore, this compound could be used in the development of biosensors and biocatalysts, as well as in the study of gene regulation and gene expression. Finally, this compound could be used in the study of cellular metabolism and the transport of molecules across cellular membranes.

Synthesis Methods

The synthesis of 2-(4-ethylpiperazin-1-yl)-4-fluoro-1,3-benzothiazole hydrochloride is a straightforward process that involves the reaction of ethylpiperazine and 4-fluoro-1,3-benzothiazole in the presence of an acid catalyst. The reaction is typically carried out in a two-step process, beginning with the formation of the ethylpiperazine-4-fluoro-1,3-benzothiazole intermediate and ending with the hydrolysis of the intermediate to form this compound. In the first step, ethylpiperazine is reacted with 4-fluoro-1,3-benzothiazole in the presence of an acid catalyst such as hydrochloric acid, sulfuric acid, or phosphoric acid. In the second step, the intermediate is hydrolyzed to form this compound.

Scientific Research Applications

2-(4-ethylpiperazin-1-yl)-4-fluoro-1,3-benzothiazole hydrochloride has been studied extensively for its potential applications in scientific research. It has been used as a fluorescent probe for imaging and tracking of intracellular proteins, as well as a substrate for enzymatic reactions. This compound has also been used as a tool for studying the structure and function of proteins, as well as a tool for studying the interactions between proteins and small molecules. Furthermore, this compound has been used in the study of enzyme kinetics, as well as in the development of novel therapeutic agents.